Cas no 16379-19-4 (Carbamic acid,diethyl-, 1-methylethyl ester (9CI))

• Product Name: Carbamic acid,diethyl-, 1-methylethyl ester (9CI)
• CAS No: 16379-19-4
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 151514
• PubChem ID: 231820
• Update Time: 2025-04-19

Carbamic acid,diethyl-, 1-methylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,diethyl-, 1-methylethyl ester (9CI)
• propan-2-yl N,N-diethylcarbamate
• 1-methylethyl diethylcarbamate
• AC1L5MIK
• AC1Q5XWF
• AG-K-85830
• AR-1L1972
• CTK4D1650
• isopropyl N,N-diethylcarbamate
• N.N-Diethyl-isopropyl-carbamat
• NSC28553
• propan-2-yl diethylcarbamate
• SCHEMBL8909949
• 16379-19-4
• NSC-28553
• DTXSID90282873

• Inchi： 1S/C8H17NO2/c1-5-9(6-2)8(10)11-7(3)4/h7H,5-6H2,1-4H3
• InChI Key： QTIPEBFMDAVRJQ-UHFFFAOYSA-N
• SMILES： O(C(N(CC)CC)=O)C(C)C

Computed Properties

• Exact Mass: 159.12601
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54